1-(1H-1,3-benzodiazol-2-yl)piperidin-3-amine
Description
1-(1H-1,3-benzodiazol-2-yl)piperidin-3-amine, also known as BPAM, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BPAM is a piperidine derivative and belongs to the class of benzodiazole compounds.
Scientific Research Applications
Antioxidant Activity
Benzimidazole derivatives, including “1-(1H-1,3-benzodiazol-2-yl)piperidin-3-amine”, have been found to exhibit antioxidant activity . They have been screened for their antioxidant potential using several in-vitro assays .
Antimicrobial Activity
These compounds have also shown significant antimicrobial activity. They have been tested against various strains such as Escherichia coli, Salmonella typhi, Pseudomonas aeruginosa, Staphylococcus aureus, and Candida albicans .
Antibacterial Agents
Some novel N’-(1,3-benzothiazol-2-yl)-arylamide derivatives have been synthesized and evaluated as antibacterial agents . They showed variable activity against tested Gram-positive and Gram-negative bacterial strains .
CO2 Adsorption
Metal–organic frameworks (MOFs) obtained from the 1, 3, 5-tris (1H-benzo [d]imidazole-2-yl) benzene (TIBM) organic linker have shown excellent CO2 adsorption capacity . This could be a promising application in the field of environmental science.
Molecular Docking Studies
Molecular docking studies have been conducted on benzimidazole derivatives . These studies help in predicting the protein binding and can be useful in drug discovery and development.
Synthesis of New Compounds
Benzimidazole derivatives are used in the synthesis of new compounds with potential pharmaceutical properties . They are used as a scaffold in the field of medicinal chemistry .
Inhibitory Actions Against M. tuberculosis
The derivatives with 4-nitro, 4-chloro, 4-fluoro, 4-bromo, and unsubstituted have exerted good to moderate inhibitory actions against M. tuberculosis H37Rv .
Nonlinear Optical (NLO) Properties
Research has also been conducted to compute first-order hyperpolarizability and forecast NLO characteristics . This could have applications in the field of optoelectronics.
properties
IUPAC Name |
1-(1H-benzimidazol-2-yl)piperidin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4/c13-9-4-3-7-16(8-9)12-14-10-5-1-2-6-11(10)15-12/h1-2,5-6,9H,3-4,7-8,13H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCLYMORVSRZNHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC3=CC=CC=C3N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-((4-Chlorophenyl)sulfonyl)-4-(phenylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane](/img/structure/B2877030.png)
![4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol](/img/structure/B2877031.png)
![3-Fluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide](/img/structure/B2877036.png)
![3-ethyl-N-(4-isopropylphenyl)-N-(3-methylbenzyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide](/img/structure/B2877038.png)
![ethyl 3-(benzo[d]thiazol-2-yl)-2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2877040.png)
